N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide

• IUPAC Name: N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C17H20N4O3/c1-24-12-17(23)21-9-2-4-13-5-6-14(10-15(13)21)19-16(22)11-20-8-3-7-18-20/h3,5-8,10H,2,4,9,11-12H2,1H3,(H,19,22)
• InChI Key: DMJMWFKKFWQMKB-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)CN3C=CC=N3
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide, also known as MA-35, is a small molecule that has been extensively studied for its potential therapeutic applications. MA-35 is a quinoline-based compound that has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic properties.

Mechanism of Action

The mechanism of action of N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide is not fully understood, but it is thought to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in inflammation, cancer, and fibrosis. N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to inhibit the activation of NF-κB and its downstream targets, leading to the suppression of inflammation, cancer cell growth, and fibrosis.
Biochemical and physiological effects:
N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to have several biochemical and physiological effects. In cancer cells, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In fibrosis, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to reduce the production of extracellular matrix proteins, leading to the reduction of fibrosis. In inflammation, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to reduce the production of pro-inflammatory cytokines, leading to the suppression of inflammation.

Advantages and Limitations for Lab Experiments

N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro and in vivo studies. It has also been shown to have low toxicity in animal models, making it a potential candidate for therapeutic applications. However, there are also limitations to using N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide in lab experiments. Its mechanism of action is not fully understood, and its efficacy and safety in humans have not been established.

Future Directions

There are several future directions for the study of N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to evaluate its efficacy and safety in human clinical trials. Additionally, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide involves the reaction of 2-pyrazol-1-ylacetic acid with 7-chloro-3,4-dihydroquinolin-2(1H)-one in the presence of thionyl chloride to yield 7-chloro-3,4-dihydro-2H-quinolin-1-one-1-acetic acid. The resulting compound is then reacted with methoxyacetyl chloride to yield N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide.

Scientific Research Applications

N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been studied for its potential therapeutic applications in various diseases, including cancer, fibrosis, and inflammation. In cancer research, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. In fibrosis research, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to reduce fibrosis in animal models of liver and lung fibrosis. In inflammation research, N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-2-pyrazol-1-ylacetamide has been shown to reduce inflammation in animal models of acute lung injury and colitis.